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Compound of Interest

Compound Name: 4-Isopropylaniline

Cat. No.: B126951

Essential Safety and Handling Guide for 4-
Isopropylaniline

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 4-lsopropylaniline (CAS No. 99-88-7). The following procedural
guidance is designed to ensure the safety of researchers, scientists, and drug development
professionals.

Hazard Summary

4-1sopropylaniline is a combustible liquid that can cause skin, eye, and respiratory irritation.[1]
[2] It is classified as toxic if it comes into contact with skin or is swallowed and may cause harm
to organs through prolonged or repeated exposure.[3] It is also considered very toxic to aquatic
life with long-lasting effects.[4] Absorption into the body may lead to the formation of
methemoglobin.[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling 4-Isopropylaniline. Use
equipment tested and approved under appropriate government standards such as NIOSH (US)
or EN 166 (EV).[2]
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BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[2][4]

Protects against splashes and
vapors causing serious eye
irritation.[1][2]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).[2]

Prevents skin contact, as the
substance is toxic and causes
skin irritation.[3][4]

Skin and Body Protection

Protective clothing, including a
lab coat or a complete suit

protecting against chemicals.

[4]115]

Provides a barrier against

accidental skin exposure.[4]

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.[1][4] If ventilation is
inadequate, use a
NIOSH/MSHA approved
respirator with an appropriate
filter (e.g., N95 or type ABEK).

Protects against inhalation of
vapors which can cause

respiratory irritation.[1][2]

Operational and Disposal Plan

A systematic approach is crucial for safety. The following step-by-step procedures cover the

lifecycle of handling 4-Isopropylaniline in a laboratory setting.

Step 1: Preparation and Safe Handling

» Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 4-Isopropylaniline.[4]

o Ensure Proper Ventilation: Always handle this chemical in a well-ventilated area or under a

certified chemical fume hood to keep airborne concentrations low.[1][4]

o Assemble PPE: Don all required personal protective equipment as detailed in the table

above.[1][4]
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Prepare Workspace: Ensure an eyewash station and safety shower are nearby and
accessible.[4] Remove all potential sources of ignition, as the material is a combustible
liquid.[1][4]

Handling: Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or mist.[4]
Take measures to prevent the buildup of electrostatic charge.[2] After handling, wash hands
and any exposed skin thoroughly.[1]

Step 2: Storage

Container: Keep the container tightly closed when not in use.[1][3]
Location: Store in a cool, dry, and well-ventilated area.[3][4]

Compatibility: Store away from incompatible materials such as strong oxidizing agents and
strong acids.[2][4]

Environmental Conditions: Protect from direct sunlight and store under an inert atmosphere,
as the substance is light and air-sensitive.[3][4]

Step 3: Spill Management

Evacuate: Evacuate non-essential personnel from the spill area.[2]

Ventilate & Remove Ignition Sources: Ensure adequate ventilation and remove all sources of
ignition.[1][2]

Contain Spill: Prevent further leakage if it is safe to do so.[1] Use an inert absorbent material
(e.g., dry sand, vermiculite) to soak up the spill.[1][4]

Collect Waste: Collect the absorbed material using non-sparking tools and place it into a
suitable, closed container for disposal.[1][2]

Decontaminate: Clean the spill area thoroughly.

Environmental Protection: Do not allow the product to enter drains or surface water.[1][4]

Step 4: Disposal
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o Waste Classification: This material and its container must be disposed of as hazardous
waste.[4]

» Licensed Disposal: All waste materials should be disposed of via a licensed waste disposal
company.[2] This may involve incineration in a chemical incinerator equipped with an
afterburner and scrubber.[2]

o Regulatory Compliance: Observe all federal, state, and local environmental regulations for
disposal.[1] Do not reuse empty containers.[1]

Quantitative Data Summary

The following table summarizes key physical and chemical properties of 4-lsopropylaniline.

Property Value

CAS Number 99-88-7[1]

Molecular Formula CoH13NJ[1]

Molecular Weight 135.21 g/mol [1]

Appearance Liguid; Colorless to brown or dark red[3][6]
Boiling Point 226-228 °C[1]

Melting Point -63 °C[1]

Flash Point 92 °C (197.6 °F) - closed cup[1][4]
Density 0.989 g/mL at 25 °CJ[1]

Solubility in Water Insoluble[3]

Vapor Density 4.66 (Air = 1)[4]

Procedural Workflow Visualization

The following diagram illustrates the logical workflow for responding to a 4-lsopropylaniline
spill, a critical and immediate safety procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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